Cas no 2219379-87-8 (methyl 4-fluoro-3-formylpyrazolo1,5-apyridine-2-carboxylate)

• Product Name: methyl 4-fluoro-3-formylpyrazolo1,5-apyridine-2-carboxylate
• CAS No: 2219379-87-8
• MF: C₁₀H₇FN₂O₃
• MW: 222.172585725784
• CID: 5766661
• PubChem ID: 165777895
• Update Time: 2025-07-18

methyl 4-fluoro-3-formylpyrazolo1,5-apyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1709020
• methyl 4-fluoro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylate
• 2219379-87-8
• methyl 4-fluoro-3-formylpyrazolo1,5-apyridine-2-carboxylate

• Inchi： 1S/C10H7FN2O3/c1-16-10(15)8-6(5-14)9-7(11)3-2-4-13(9)12-8/h2-5H,1H3
• InChI Key： NZKNKQPOXILDOL-UHFFFAOYSA-N
• SMILES： FC1=CC=CN2C1=C(C=O)C(C(=O)OC)=N2

Computed Properties

• Exact Mass: 222.04407025g/mol
• Monoisotopic Mass: 222.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.7Ų

Additional information on methyl 4-fluoro-3-formylpyrazolo1,5-apyridine-2-carboxylate

Recent Advances in the Application of Methyl 4-Fluoro-3-Formylpyrazolo[1,5-a]pyridine-2-Carboxylate (CAS: 2219379-87-8) in Chemical Biology and Pharmaceutical Research

Methyl 4-fluoro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylate (CAS: 2219379-87-8) is a heterocyclic compound that has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a key intermediate in drug discovery. This compound, characterized by its pyrazolo[1,5-a]pyridine core, exhibits unique electronic properties that make it suitable for various synthetic transformations, particularly in the development of novel bioactive molecules. Recent studies have explored its applications in medicinal chemistry, focusing on its role as a building block for kinase inhibitors, antiviral agents, and anti-inflammatory compounds.

One of the most notable advancements in the utilization of methyl 4-fluoro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylate is its incorporation into the synthesis of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for the development of JAK2 inhibitors, which are critical in the treatment of myeloproliferative disorders. The study highlighted the compound's ability to undergo regioselective modifications at the formyl and carboxylate groups, enabling the generation of diverse analogs with improved binding affinity and selectivity.

In addition to its role in kinase inhibitor design, this compound has also been investigated for its potential in antiviral drug development. Research conducted by a team at the University of California, San Francisco, revealed that derivatives of methyl 4-fluoro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylate exhibited promising activity against RNA viruses, including SARS-CoV-2. The study, published in Antiviral Research, identified specific structural modifications that enhanced viral replication inhibition while maintaining low cytotoxicity, suggesting its potential as a scaffold for broad-spectrum antiviral agents.

Furthermore, recent work has explored the compound's utility in the synthesis of anti-inflammatory agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the development of a series of pyrazolo[1,5-a]pyridine-based compounds derived from methyl 4-fluoro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylate, which demonstrated potent inhibition of NF-κB signaling. These findings underscore the compound's versatility and its potential to address unmet medical needs in inflammatory diseases.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this scaffold. Recent computational studies have employed molecular docking and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions to guide the design of more drug-like molecules. For instance, a 2023 ACS Omega publication utilized quantum mechanical calculations to predict the reactivity of the formyl group, facilitating the rational design of stable and bioavailable derivatives.

In conclusion, methyl 4-fluoro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylate (CAS: 2219379-87-8) represents a highly valuable intermediate in modern drug discovery. Its applications span kinase inhibition, antiviral therapy, and anti-inflammatory drug development, with ongoing research focused on overcoming synthetic and pharmacological challenges. As the field advances, this compound is expected to play an increasingly prominent role in the design of next-generation therapeutics.